Cas no 110287-86-0 (3-Piperidinecarboxylic acid, 2-methyl-, ethyl ester, (2R,3S)-rel-)
110287-86-0 structure
Product Name:3-Piperidinecarboxylic acid, 2-methyl-, ethyl ester, (2R,3S)-rel-
CAS No:110287-86-0
MF:C9H17NO2
MW:171.23678278923
CID:1192335
PubChem ID:13658602
Update Time:2025-04-20
3-Piperidinecarboxylic acid, 2-methyl-, ethyl ester, (2R,3S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarboxylic acid, 2-methyl-, ethyl ester, (2R,3S)-rel-
- ethyl2-methylpiperidine-3-carboxylate
- SCHEMBL2356808
- 110287-86-0
- 1820575-63-0
- EN300-718688
- ethyl 2-methylpiperidine-3-carboxylate
- ethyl trans-2-methylpiperidine-3-carboxylate
- Ethyl 2-methyl-3-piperidinecarboxylate
- Ethyl cis-2-methylpiperidine-3-carboxylate
- DTXSID501282428
- DA-34264
- SB43055
- 90950-34-8
- ethyl (2R,3S)-2-methylpiperidine-3-carboxylate
- 1932447-72-7
- SB22053
- 1932585-22-2
-
- Inchi: 1S/C9H17NO2/c1-3-12-9(11)8-5-4-6-10-7(8)2/h7-8,10H,3-6H2,1-2H3
- InChI Key: QRSUHEMVICBCFP-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCCNC1C)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
3-Piperidinecarboxylic acid, 2-methyl-, ethyl ester, (2R,3S)-rel- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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